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Compound of Interest

Compound Name: Hex-2-en-1-yl propanoate

Cat. No.: B15147122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-2-Hexenyl propionate, also known as (E)-2-hexenyl propionate, is an organic compound

classified as an ester. It is recognized for its characteristic fruity and green aroma, reminiscent

of apple, pear, and banana.[1] This property has led to its use as a flavoring and fragrance

agent.[2][3] This technical guide provides a comprehensive overview of the key physical

properties of trans-2-hexenyl propionate, outlines standard experimental methodologies for

their determination, and includes a schematic for its synthesis.

Data Presentation: Physical and Chemical
Properties
The following table summarizes the key physical and chemical properties of trans-2-hexenyl

propionate.
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Property Value Conditions

Molecular Formula C9H16O2

Molecular Weight 156.22 g/mol [1][3][4]

Appearance Colorless clear liquid[2]

Specific Gravity 0.885 - 0.895[2] @ 25°C

0.89[1][5]

Refractive Index 1.426 - 1.433[2] @ 20°C

1.428 - 1.431[1][5]

Boiling Point 91°C[2] @ 20 mmHg

80°C[2] @ 4 mmHg

90°C[1][5] @ 15 mmHg

Melting Point -57.45°C (estimated)[1][6]

Vapor Pressure 0.409 mmHg (estimated)[2] @ 25°C

Vapor Density 5.4 (Air = 1)[2]

Flash Point 65.56°C (150°F)[2] TCC (Tag Closed Cup)

72°C[1]

Water Solubility 158.9 mg/L (estimated)[2] @ 25°C

logP (o/w) 3.127 (estimated)[2]

Odor Profile
Green, fruity, apple, pear,

banana, tropical, rhubarb[1][7]

Experimental Protocols
The following are general methodologies for determining the key physical properties of liquid

compounds like trans-2-hexenyl propionate.

Determination of Specific Gravity
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Specific gravity, or relative density, is the ratio of the density of a substance to the density of a

reference substance, typically water.

Method 1: Pycnometer A pycnometer, a flask with a specific volume, is the most accurate

method.[6][8] The procedure involves:

Weighing the clean, dry pycnometer.

Filling the pycnometer with the sample liquid and weighing it.

Cleaning the pycnometer, filling it with distilled water, and weighing it.

The specific gravity is calculated by dividing the mass of the sample liquid by the mass of

the water.[8]

Method 2: Hydrometer A hydrometer is a calibrated, weighted glass instrument that floats in

the liquid.[8][9] The specific gravity is read directly from the scale at the point where the liquid

surface meets the stem of the hydrometer.[9][10]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Method: Refractometer An Abbe refractometer is commonly used.[11] A small sample of the

liquid is placed on the prism of the refractometer. Light is passed through the sample, and

the instrument measures the angle of refraction. The refractive index is then read from a

calibrated scale.[11] Digital refractometers, which automate this process, are also widely

used for their high accuracy.[12]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Method: Distillation The liquid is heated in a distillation apparatus. The temperature is

recorded when the liquid is boiling and its vapor is condensing. This temperature range is the

boiling point.[13]
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Method: Thiele Tube A small amount of the liquid is placed in a small test tube, and an

inverted capillary tube is added. The apparatus is then heated in a Thiele tube containing oil.

The boiling point is the temperature at which a continuous stream of bubbles emerges from

the capillary tube.[14]

Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Method: Closed-Cup Testers

Pensky-Martens Closed Cup Tester (ASTM D93): This method is suitable for liquids with

high viscosity. The sample is heated in a closed cup and stirred, and an ignition source is

periodically introduced into the vapor space.[1][3][15]

Tag Closed Cup Tester (ASTM D56): This method is used for low-viscosity liquids. The

principle is similar to the Pensky-Martens method but with a different apparatus.[15]

Synthesis Workflow
trans-2-Hexenyl propionate is synthesized via Fischer esterification, a reaction between a

carboxylic acid and an alcohol in the presence of an acid catalyst.[5][7][16][17] In this case,

propionic acid and trans-2-hexenol are reacted.

Propionic Acid

Fischer Esterification

trans-2-Hexenol Acid Catalyst
(e.g., H₂SO₄)

trans-2-Hexenyl Propionate Water (H₂O)
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Click to download full resolution via product page

Caption: Synthesis of trans-2-hexenyl propionate via Fischer esterification.

Summary
This technical guide has detailed the key physical properties of trans-2-hexenyl propionate,

providing a valuable resource for researchers and professionals in the fields of chemistry and

drug development. The included data, experimental methodologies, and synthesis workflow

offer a comprehensive overview of this compound. The information presented is crucial for the

safe handling, application, and further research of trans-2-hexenyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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